Cas no 2305148-81-4 ((3R)-1-(1-Oxo-2-propen-1-yl)-3-piperidineacetic acid)

• Product Name: (3R)-1-(1-Oxo-2-propen-1-yl)-3-piperidineacetic acid
• CAS No: 2305148-81-4
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5412624
• PubChem ID: 94539592
• Update Time: 2025-06-13

(3R)-1-(1-Oxo-2-propen-1-yl)-3-piperidineacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7531193
• 2-[(3R)-1-(prop-2-enoyl)piperidin-3-yl]acetic acid
• Z3379371982
• 2305148-81-4
• 2-[(3R)-1-Prop-2-enoylpiperidin-3-yl]acetic acid
• (3R)-1-(1-Oxo-2-propen-1-yl)-3-piperidineacetic acid

• Inchi： 1S/C10H15NO3/c1-2-9(12)11-5-3-4-8(7-11)6-10(13)14/h2,8H,1,3-7H2,(H,13,14)/t8-/m1/s1
• InChI Key： KHOLKKBBHYAMQW-MRVPVSSYSA-N
• SMILES： N1(C(=O)C=C)CCC[C@H](CC(O)=O)C1

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on (3R)-1-(1-Oxo-2-propen-1-yl)-3-piperidineacetic acid

Comprehensive Analysis of (3R)-1-(1-Oxo-2-propen-1-yl)-3-piperidineacetic acid (CAS No. 2305148-81-4)

In the rapidly evolving field of pharmaceutical chemistry, (3R)-1-(1-Oxo-2-propen-1-yl)-3-piperidineacetic acid (CAS No. 2305148-81-4) has emerged as a compound of significant interest. This chiral piperidine derivative is gaining attention due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly focusing on its stereospecific properties, as the (3R) configuration plays a crucial role in biological activity.

The structural uniqueness of this compound lies in its piperidineacetic acid backbone coupled with an α,β-unsaturated carbonyl moiety (1-Oxo-2-propen-1-yl group). This combination creates a versatile scaffold that can participate in Michael addition reactions, making it valuable for bioconjugation and prodrug development. Recent studies highlight its potential as a building block for peptidomimetics, addressing the growing demand for improved drug bioavailability and metabolic stability.

From a synthetic chemistry perspective, CAS 2305148-81-4 represents an interesting challenge for asymmetric synthesis. The pharmaceutical industry's current focus on chiral drug development has increased the importance of such stereochemically defined intermediates. Analytical techniques like HPLC chiral separation and X-ray crystallography are frequently employed to characterize this compound, reflecting the precision required in modern drug development pipelines.

The compound's potential extends to neurological research, where piperidine derivatives are being investigated for their interaction with neurotransmitter systems. While not directly bioactive itself, the 3-piperidineacetic acid structure serves as a privileged scaffold in CNS drug design. This aligns with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes to (3R)-1-(1-Oxo-2-propen-1-yl)-3-piperidineacetic acid. The pharmaceutical industry's shift toward environmentally friendly synthesis has prompted investigations into biocatalytic methods and flow chemistry approaches for producing such chiral building blocks with reduced environmental impact.

Quality control aspects of CAS 2305148-81-4 are particularly important given its potential pharmaceutical applications. Current good manufacturing practice (cGMP) standards require rigorous impurity profiling and stability testing, especially for compounds containing reactive α,β-unsaturated carbonyl systems. These considerations are crucial for researchers sourcing this material for preclinical studies.

The compound's physicochemical properties, including its logP and pKa values, make it an interesting subject for computational chemistry studies. With the rise of AI-assisted drug discovery, such data points become valuable for training predictive models of molecular behavior. This intersection of experimental and computational approaches represents the cutting edge of modern pharmaceutical research.

From a regulatory perspective, the status of (3R)-1-(1-Oxo-2-propen-1-yl)-3-piperidineacetic acid as a research chemical means it falls under standard laboratory safety protocols rather than specific pharmaceutical regulations. However, researchers should note that its Michael acceptor functionality warrants careful handling procedures to maintain compound integrity and ensure experimental reproducibility.

The growing interest in targeted protein degradation technologies has opened new potential applications for compounds like CAS 2305148-81-4. Its ability to serve as a linker in PROTAC (Proteolysis Targeting Chimera) design is being explored, capitalizing on both the piperidine moiety's structural properties and the α,β-unsaturated carbonyl's reactivity.

In the analytical chemistry domain, method development for (3R)-1-(1-Oxo-2-propen-1-yl)-3-piperidineacetic acid quantification presents specific challenges due to its chiral nature and potential for degradation. Advanced techniques like LC-MS/MS are increasingly employed to achieve the required sensitivity and specificity in pharmacokinetic studies.

The commercial availability of CAS 2305148-81-4 from specialty chemical suppliers reflects its growing importance in medicinal chemistry. However, researchers should verify enantiomeric purity specifications when sourcing this material, as even minor stereochemical impurities can significantly impact biological studies.

Looking forward, the scientific community anticipates expanded applications for (3R)-1-(1-Oxo-2-propen-1-yl)-3-piperidineacetic acid in bioconjugation chemistry and drug delivery systems. Its combination of structural features makes it particularly suitable for developing stimuli-responsive pharmaceutical agents, aligning with current trends in smart therapeutics.

As research continues, the full potential of this interesting compound will undoubtedly unfold. Its position at the intersection of chiral synthesis, medicinal chemistry, and bioconjugation technology ensures that CAS 2305148-81-4 will remain a subject of active investigation in the coming years.